2-[2-(2-Hydroxyethoxy)ethylamino]-4-(2-methoxyanilino)-4-oxobutanoic acid

• IUPAC Name: 2-[2-(2-hydroxyethoxy)ethylamino]-4-(2-methoxyanilino)-4-oxobutanoic acid
• InChI: InChI=1S/C15H22N2O6/c1-22-13-5-3-2-4-11(13)17-14(19)10-12(15(20)21)16-6-8-23-9-7-18/h2-5,12,16,18H,6-10H2,1H3,(H,17,19)(H,20,21)
• InChI Key: ATOVSYTYTHROLU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)CC(C(=O)O)NCCOCCO
• Molecular Formula: C15H22N2O6
• Molecular Weight: 326.34 g/mol

Description

2-[2-(2-Hydroxyethoxy)ethylamino]-4-(2-methoxyanilino)-4-oxobutanoic acid, also known as Boc-Lys(Mtt)-OH, is a chemical compound that is widely used in scientific research. It is a derivative of lysine, an essential amino acid that is found in many proteins. Boc-Lys(Mtt)-OH is used as a building block in peptide synthesis, which is an important tool for studying the structure and function of proteins.

Scientific Research Applications

Synthetic Applications

Chemistry of Iminofurans and Cyclization Reactions

• Research demonstrates the synthesis and intramolecular cyclization reactions involving oxobutanoic acids, indicating the potential of such compounds in the synthesis of heterocyclic compounds. This highlights the chemical reactivity and utility of oxobutanoic acid derivatives in creating complex molecules with potential applications in materials science and pharmaceuticals (Shipilovskikh, Rubtsov, & Zalesov, 2009).

Antioxidant Properties

• Investigation into the antioxidant properties of new 4-hydroxycoumarin derivatives, including oxobutanoate structures, showcases the potential of these compounds in studying and developing antioxidant agents. This could be relevant for research into aging, neurodegenerative diseases, and oxidative stress-related conditions (Stanchev et al., 2009).

Novel Derivatives and Therapeutic Research

Potential Anti-diabetic Applications

• A study on a succinamic acid derivative, structurally related to oxobutanoic acids, highlights its potential as an insulinotropic agent in treating non-insulin dependent diabetes mellitus. This underlines the broader utility of oxobutanoic acid derivatives in therapeutic research and development, especially for metabolic diseases (Khurana et al., 2018).

Fluorescent Probes for Biological Studies

Synthesis of Fluorescent Probes for β-Amyloid

• The synthesis of a fluorescent probe for β-amyloids, utilizing a derivative of oxobutanoic acid, underscores the compound's potential application in biomedical research, particularly for the molecular diagnosis of Alzheimer’s disease. This indicates the relevance of such compounds in creating diagnostic tools and studying disease pathogenesis (Fa et al., 2015).